Cas no 945-32-4 (Pyrrole-2,3,5-tricarboxylic Acid)

• Product Name: Pyrrole-2,3,5-tricarboxylic Acid
• CAS No: 945-32-4
• MF: C₇H₅NO₆
• MW: 199.117702245712
• MDL: MFCD09991933
• CID: 808272
• PubChem ID: 150868
• Update Time: 2025-10-22

Pyrrole-2,3,5-tricarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,3,5-tricarboxylic acid
• Pyrrole-2,3,5-tricarboxylic Acid
• 2,3,5-Ptca
• CL4522
• Pyrrol-2,3,5-tricarbonsaeure
• WT1338
• Pyrrole-2,3,5-tricarboxylic acid (6CI, 7CI, 8CI)
• 1H-Pyrrole-2,3,5-tricarboxylicacid
• SCHEMBL436330
• Pyrrole-2,3,5-tricarboxylicacid
• AS-45977
• DTXSID10241508
• MFCD09991933
• CS-0139651
• DTXCID70163999
• DB-291418
• SB62313
• AKOS006321511
• 945-32-4

• MDL： MFCD09991933
• Inchi： 1S/C7H5NO6/c9-5(10)2-1-3(6(11)12)8-4(2)7(13)14/h1,8H,(H,9,10)(H,11,12)(H,13,14)
• InChI Key： UGSAVTSXHXRENH-UHFFFAOYSA-N
• SMILES： O=C(C1NC(C(O)=O)=C(C(O)=O)C=1)O

Computed Properties

• Exact Mass: 199.01200
• Monoisotopic Mass: 199.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128A^2
• XLogP3: 0

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.9±0.1 g/cm3
• Boiling Point: 644.5±55.0 °C at 760 mmHg
• Flash Point: 343.6±31.5 °C
• Refractive Index: 1.717
• PSA: 127.69000
• LogP: 0.10930
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Pyrrole-2,3,5-tricarboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Additional information on Pyrrole-2,3,5-tricarboxylic Acid

Exploring the Versatile Applications and Properties of Pyrrole-2,3,5-tricarboxylic Acid (CAS No. 945-32-4)

Pyrrole-2,3,5-tricarboxylic Acid (CAS No. 945-32-4) is a highly functionalized organic compound that has garnered significant attention in recent years due to its unique chemical structure and wide-ranging applications. As a derivative of pyrrole, this tricarboxylic acid exhibits remarkable properties that make it invaluable in fields such as pharmaceuticals, materials science, and organic synthesis. Researchers and industry professionals are increasingly interested in understanding its synthesis methods, chemical reactivity, and potential for drug development.

The molecular structure of Pyrrole-2,3,5-tricarboxylic Acid features three carboxyl groups attached to a pyrrole ring, creating a versatile platform for further chemical modifications. This characteristic has led to its exploration as a building block for more complex molecules. Recent studies have focused on its potential in creating biodegradable polymers, a topic of great interest in the context of environmental sustainability and the global push for green chemistry solutions. The compound's ability to form stable coordination complexes also makes it promising for metal-organic frameworks (MOFs) research.

In the pharmaceutical realm, Pyrrole-2,3,5-tricarboxylic Acid derivatives are being investigated for their potential biological activities. The scientific community is particularly interested in how modifications to its structure might yield compounds with enhanced bioavailability or specific target binding capabilities. These investigations align with current trends in personalized medicine and the search for novel therapeutic agents against various health conditions.

The synthesis of Pyrrole-2,3,5-tricarboxylic Acid typically involves multi-step organic reactions, with researchers constantly optimizing procedures for better yield and purity. Modern techniques such as microwave-assisted synthesis and flow chemistry approaches are being applied to improve the production process. These advancements address the growing demand for cost-effective and scalable manufacturing methods in the chemical industry.

Analytical characterization of Pyrrole-2,3,5-tricarboxylic Acid employs various techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide crucial insights into its molecular structure and purity, which are essential for quality control in research and industrial applications. The compound's solubility properties and stability under different conditions are also important parameters being studied to expand its utility.

Recent patent literature reveals growing commercial interest in Pyrrole-2,3,5-tricarboxylic Acid and its derivatives, particularly in the development of advanced materials and specialty chemicals. The compound's potential in electronic materials and energy storage applications aligns with current technological trends toward renewable energy solutions and more efficient electronic devices.

From a regulatory perspective, Pyrrole-2,3,5-tricarboxylic Acid is generally regarded as safe for research purposes when handled according to standard laboratory protocols. However, as with all chemicals, proper safety measures and waste disposal procedures must be followed. The compound's environmental impact and degradation pathways are subjects of ongoing research to ensure its sustainable use.

The future research directions for Pyrrole-2,3,5-tricarboxylic Acid appear promising, with potential applications in nanotechnology, catalysis, and bioconjugation techniques. Its role in supramolecular chemistry is particularly intriguing, as scientists explore ways to harness its multiple functional groups for creating complex molecular architectures. These developments could lead to breakthroughs in various scientific and industrial fields.

For researchers seeking to work with Pyrrole-2,3,5-tricarboxylic Acid, understanding its storage requirements and handling precautions is essential. The compound typically requires protection from moisture and should be stored in cool, dry conditions to maintain its stability over time. Proper documentation of its physical properties and spectral data facilitates its identification and quality assessment in various applications.

As the scientific community continues to explore the potential of Pyrrole-2,3,5-tricarboxylic Acid, its importance in both academic research and industrial applications is likely to grow. The compound represents an excellent example of how fundamental organic chemistry principles can lead to practical solutions addressing contemporary challenges in materials science, medicine, and environmental technology.